N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[4-methyl-1-(2-methylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C23H21N5O4/c1-14-5-3-4-6-18(14)28-22-17(11-25-28)15(2)26-27(23(22)30)12-21(29)24-10-16-7-8-19-20(9-16)32-13-31-19/h3-9,11H,10,12-13H2,1-2H3,(H,24,29)
• InChI Key: YTCMKEGAJOIFBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NCC4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C23H21N5O4
• Molecular Weight: 431.4 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-ylmethyl moiety, which is a common structure in many bioactive molecules. It also has a pyrazolo[3,4-d]pyridazin-6(7H)-yl moiety, which is a type of heterocyclic compound that often exhibits various biological activities.

Scientific Research Applications

Radioligand for A2B Adenosine Receptors

One key application of a compound structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is as a selective antagonist ligand of A2B adenosine receptors. MRE 2029-F20, a compound similar in structure, has been used as a radioligand for the pharmacological characterization of human A2B adenosine receptor subtype (Baraldi et al., 2004).

Synthesis of Heterocyclic Compounds

Compounds with structural similarities have been synthesized for exploring chemical and pharmacological activities. For instance, novel pyrazole-o-aminonitriles, precursors for pyrazolo[3,4-d]pyrimidines, showing expected chemical and pharmacological significance, have been synthesized (Al-Afaleq & Abubshait, 2001).

In Silico Drug Analysis and Microbial Investigation

Another application is the synthesis and in silico analysis of compounds for predicting drug-likeness properties, as well as in vitro antibacterial, antifungal, and antimycobacterial activities. Such studies are essential for identifying potential therapeutic agents (Pandya et al., 2019).

Insecticidal Assessment

Some derivatives have been synthesized for the evaluation of insecticidal properties. For instance, certain heterocycles incorporating a thiadiazole moiety have been assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antioxidant Properties

The investigation into the antioxidant properties of certain compounds, including pyrimidine-containing heterocycles, is another significant application. These studies are important for understanding the potential therapeutic uses of these compounds (Salem & Errayes, 2016).

Anticancer Evaluation

Compounds structurally related have been synthesized and evaluated for their anticancer properties. For example, pyridine-3-carbonitrile derivatives have been investigated for their effectiveness against human breast cancer cell lines (Mansour et al., 2021).